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Compound of Interest

Compound Name: 4-(Methoxymethyl)benzophenone

CAS No.: 68921-89-1

Cat. No.: B8787667

Get Quote

Technical Guide: 4-
(Methoxymethyl)benzophenone
Predicted Safety Data Sheet (SDS) & Synthesis Protocol
Executive Summary
4-(Methoxymethyl)benzophenone is an aromatic ketone derivative characterized by a

benzophenone core substituted with a methoxymethyl ether group at the para position. It

functions primarily as a Type II photoinitiator (hydrogen abstraction mechanism) and a versatile

intermediate in lithographic applications.

Due to its structural homology with Benzophenone (CAS 119-61-9), this compound must be

handled as a potential Carcinogen (Category 1B) and Endocrine Disruptor. Furthermore, the

benzylic ether moiety introduces a risk of peroxide formation upon prolonged exposure to air

and light.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Property Specification

Chemical Name 4-(Methoxymethyl)benzophenone

IUPAC Name methanone

CAS Number Not widely listed (Research Grade)

Molecular Formula C₁₅H₁₄O₂

Molecular Weight 226.27 g/mol

Physical State Viscous Liquid / Low-melting Solid

Boiling Point 140 °C at 0.20 mmHg (Lit.)[1]

Solubility
Soluble in organic solvents (DCM, THF, EtOAc);

Insoluble in water

Structural Alert
Benzophenone moiety (Photoactive, Toxic);

Benzyl Ether (Peroxidizable)

Hazard Characterization (GHS Classification)
Since experimental toxicological data is limited, the following classification is derived from

Structural Activity Relationship (SAR) analysis of the parent benzophenone and benzyl ether

functional groups.

Predicted GHS Label Elements
Signal Word:DANGER

Pictograms:

(Carcinogenicity/STOT)

(Irritant)

Hazard Statements (H-Codes)
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Code Hazard Statement Mechanistic Basis

H350 May cause cancer.[2]

Benzophenone Core:

Classified as Group 2B (IARC)

/ Cat 1B (CLP) due to

liver/kidney tumor induction in

rodent models.

H373

May cause damage to organs

(Liver, Kidney) through

prolonged or repeated

exposure.[2]

Metabolic Activation:

Benzophenone derivatives are

metabolized via cytochrome

P450, leading to oxidative

stress in hepatic tissue.

H315 Causes skin irritation.

Lipophilicity: High logP allows

dermal penetration and

defatting.

H319 Causes serious eye irritation.

Lewis Basicity: Ether/Ketone

functionality can irritate

mucous membranes.

EUH019 May form explosive peroxides.

Benzyl Ether: The methylene

protons adjacent to the ether

oxygen and aromatic ring are

highly susceptible to auto-

oxidation.

Operational Handling & Storage
To mitigate the risks of photo-degradation and peroxide formation, the following "Self-

Validating" protocols must be enforced.

A. Storage Hierarchy[9]
Atmosphere: Store under Inert Gas (Argon/Nitrogen). Oxygen promotes peroxide formation

at the benzylic position.

Temperature: Refrigerate at 2–8 °C.
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Light: Amber glassware or aluminum foil wrapping is mandatory to prevent premature radical

generation.

Stabilization: Test for peroxides using KI starch paper every 3 months. If positive (>10 ppm),

treat with ferrous sulfate or pass through activated alumina.

B. Engineering Controls[3]
Enclosure: Handle exclusively within a fume hood or glovebox.

UV Filtering: Install yellow UV-filtering film on lab windows/lights if handling open quantities

>10g.

Synthesis & Experimental Protocol
Objective: Synthesis of 4-(Methoxymethyl)benzophenone via Nucleophilic Substitution.

Reference:Adapted from PrepChem Method (See References).

Reaction Scheme
The synthesis involves the methanolysis of 4-(chloromethyl)benzophenone under basic

conditions.

4-(Chloromethyl)benzophenone
(C14H11ClO)

MeOH / KOH
(Reflux, 3h)

Transition State
(SN2 Mechanism)

4-(Methoxymethyl)benzophenone
(C15H14O2)

- KCl, - H2O

Click to download full resolution via product page

Figure 1: Synthetic pathway via nucleophilic substitution of the benzylic chloride.[1][3]

Step-by-Step Methodology
Preparation: In a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve KOH pellets (4.5 eq) in absolute Methanol (Solvent/Reagent).

Addition: Add 4-(Chloromethyl)benzophenone (1.0 eq) to the warm methanolic solution.

Note: The reaction is exothermic. Add slowly to prevent bumping.
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Reflux: Heat the mixture to reflux (approx. 65°C) for 3 hours. Monitor via TLC (20%

EtOAc/Hexane) for the disappearance of the starting chloride.

Workup:

Cool to room temperature.[4]

Filter off the precipitated KCl salt.

Concentrate the filtrate under reduced pressure (Rotovap).

Dilute the residue with water and extract with Dichloromethane (DCM).

Purification:

Dry the organic layer over anhydrous MgSO₄.

Distillation: Purify the crude oil via vacuum distillation.

Target Fraction: Collect the fraction boiling at 140 °C / 0.20 mmHg.

Emergency Response & First Aid
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Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

Wash with Soap/Water
(15 mins)

Discard Contaminated Clothing

Rinse with Water
(15 mins)

Remove Contacts

Move to Fresh Air
Oxygen if needed

Seek Medical Attention
(Suspected Carcinogen)

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing immediate decontamination and medical

follow-up.[5]

Spill Management
Evacuate: Clear the area of non-essential personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a half-mask respirator if aerosols

are present.

Containment: Absorb liquid spills with vermiculite or sand. Do NOT use sawdust (fire hazard

with ethers).

Disposal: Collect in a sealed container labeled "Hazardous Waste: Organic Ketones."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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